Cas no 31319-52-5 (Palladate(4-),dichloro[[N,N'-(1-methyl-1,2-ethanediyl)bis[N-(carboxymethyl)glycinato-kN]](4-)]-, tetrahydrogen,(SP-4-3)- (9CI))

Palladate(4-),dichloro[[N,N'-(1-methyl-1,2-ethanediyl)bis[N-(carboxymethyl)glycinato-kN]](4-)]-, tetrahydrogen,(SP-4-3)- (9CI) structure
31319-52-5 structure
Product Name:Palladate(4-),dichloro[[N,N'-(1-methyl-1,2-ethanediyl)bis[N-(carboxymethyl)glycinato-kN]](4-)]-, tetrahydrogen,(SP-4-3)- (9CI)
CAS No:31319-52-5
MF:C11H18Cl2N2O8Pd
MW:483.595220088959
CID:318217
PubChem ID:435202
Update Time:2025-04-19

Palladate(4-),dichloro[[N,N'-(1-methyl-1,2-ethanediyl)bis[N-(carboxymethyl)glycinato-kN]](4-)]-, tetrahydrogen,(SP-4-3)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Palladate(4-),dichloro[[N,N'-(1-methyl-1,2-ethanediyl)bis[N-(carboxymethyl)glycinato-kN]](4-)]-, tetrahydrogen,(SP-4-3)- (9CI)
    • 2-[2-[bis(carboxymethyl)amino]propyl-(carboxymethyl)amino]acetic acid,dichloropalladium
    • NSC365446
    • NSC-365446
    • 31319-52-5
    • Inchi: 1S/C11H18N2O8.2ClH.Pd/c1-7(13(5-10(18)19)6-11(20)21)2-12(3-8(14)15)4-9(16)17;;;/h7H,2-6H2,1H3,(H,14,15)(H,16,17)(H,18,19)(H,20,21);2*1H;/q;;;+2/p-2
    • InChI Key: CUHHBOMOTHLAFV-UHFFFAOYSA-L
    • SMILES: [Pd](Cl)Cl.OC(CN(CC(=O)O)C(C)CN(CC(=O)O)CC(=O)O)=O

Computed Properties

  • Exact Mass: 477.95014
  • Monoisotopic Mass: 481.94750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 408
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 156Ų

Experimental Properties

  • PSA: 155.68
  • LogP: -0.42790
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